Tetrakis(4-aminophenyl)methane
Overview
Description
Tetrakis(4-aminophenyl)methane is a chemical compound with the empirical formula C25H24N4 and a molecular weight of 380.48 . It is used as a synthetic material intermediate .
Synthesis Analysis
Tetrakis(4-aminophenyl)methane can be synthesized from tetrakis(4-nitrophenyl)methane through a reduction process . It can also be synthesized by the addition of water as a cosolvent to a mixture of tetrakis(4-aminophenyl)methane and pyromellitic anhydride .
Molecular Structure Analysis
The molecular structure of Tetrakis(4-aminophenyl)methane is based on a methane core with four phenyl rings attached via amine linkages .
Chemical Reactions Analysis
Tetrakis(4-aminophenyl)methane can be used to synthesize structurally similar COF-320, which differs from COF-300 by the length of the linear dialdehyde linker, employing 4-4’-biphenyldicarboxyaldehyde instead of terephthalaldehyde .
Physical And Chemical Properties Analysis
Tetrakis(4-aminophenyl)methane is a white to orange to green powder or crystal . It has a predicted density of 1.247±0.06 g/cm3 . The compound decomposes at 320°C .
Scientific Research Applications
Polymer Synthesis
“Tetrakis(4-aminophenyl)methane” serves as a crosslinking agent in polymer synthesis. Its tetrafunctional nature, with a central carbon atom bonded to four identical “aminophenoxy” groups, allows it to create three-dimensional networks. This property is particularly valuable in constructing complex organic molecules and enhancing the structural integrity of polymers .
Covalent Organic Frameworks (COFs)
This compound is also utilized as a building block for the synthesis of 3D Covalent Organic Frameworks. COFs are a class of crystalline porous materials that are assembled from organic molecular building blocks into predetermined network structures entirely through strong covalent bonds. “Tetrakis(4-aminophenyl)methane” contributes to the low density, high porosity, and large accessible surface area of COFs, which are essential characteristics for applications like gas storage .
Future Directions
Tetrakis(4-aminophenyl)methane has potential applications in the synthesis of covalent organic frameworks (COFs), which are a promising class of nanoporous materials . It can also be used as a special curing agent in the production of epoxy resins, which could help to improve the toughness of the cured resin .
properties
IUPAC Name |
4-[tris(4-aminophenyl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N4/c26-21-9-1-17(2-10-21)25(18-3-11-22(27)12-4-18,19-5-13-23(28)14-6-19)20-7-15-24(29)16-8-20/h1-16H,26-29H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNHGLSRCOBIHNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C2=CC=C(C=C2)N)(C3=CC=C(C=C3)N)C4=CC=C(C=C4)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10473903 |
Source
|
| Record name | TETRAKIS(4-AMINOPHENYL)METHANE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10473903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrakis(4-aminophenyl)methane | |
CAS RN |
60532-63-0 |
Source
|
| Record name | 4,4′,4′′,4′′′-Methanetetrayltetrakis[benzenamine] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60532-63-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | TETRAKIS(4-AMINOPHENYL)METHANE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10473903 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tetrakis(4-aminophenyl)methane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3-Aminopropyl)amino]-1-propanol](/img/structure/B1314587.png)
![2'-Bromospiro[[1,3]dithiolane-2,9'-fluorene]](/img/structure/B1314608.png)
![4-Chloro-6-nitro-1H-benzo[d]imidazol-2(3H)-one](/img/structure/B1314616.png)
